Cas no 2287333-06-4 (1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane
• CAS No: 2287333-06-4
• MF: C₁₂H₁₀ClF₃
• MW: 246.656013011932
• CID: 5971447
• PubChem ID: 137945185
• Update Time: 2025-06-11

1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-6760877
• 2287333-06-4
• 1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane

• Inchi： 1S/C12H10ClF3/c13-6-11-3-12(4-11,5-11)8-1-7(14)2-9(15)10(8)16/h1-2H,3-6H2
• InChI Key： MJPPSTLCIYTXMY-UHFFFAOYSA-N
• SMILES： ClCC12CC(C3C=C(C=C(C=3F)F)F)(C1)C2

Computed Properties

• Exact Mass: 246.0423125g/mol
• Monoisotopic Mass: 246.0423125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane

Introduction to 1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane (CAS No: 2287333-06-4)

1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane is a highly intriguing compound in the realm of pharmaceutical chemistry, characterized by its unique bicyclo[1.1.1]pentane core and a 2,3,5-trifluorophenyl substituent. This compound has garnered significant attention due to its structural complexity and potential applications in medicinal chemistry and drug discovery. The presence of a chloromethyl group at the first position introduces a reactive site that can be exploited for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

The CAS No: 2287333-06-4 uniquely identifies this chemical entity in scientific literature and databases, ensuring precise referencing and consistency across research papers and industrial applications. The bicyclo[1.1.1]pentane framework is known for its rigid three-membered ring system, which can influence the electronic and steric properties of the molecule significantly. This structural motif is often employed in drug design due to its ability to mimic certain biological binding pockets and enhance binding affinity.

The 2,3,5-trifluorophenyl group adds another layer of complexity to the molecule, introducing fluorine atoms that can modulate lipophilicity, metabolic stability, and electronic distribution. Fluoro-substituted aromatic rings are widely used in pharmaceuticals because they can improve pharmacokinetic properties such as solubility, bioavailability, and resistance to enzymatic degradation. The combination of these features makes 1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Molecular modeling studies suggest that the chloromethyl group can serve as a versatile handle for introducing various functional groups through nucleophilic substitution reactions. This reactivity is particularly useful in constructing heterocyclic compounds, which are prevalent in many bioactive molecules.

The bicyclo[1.1.1]pentane scaffold is also known for its potential to adopt specific conformations that can optimize interactions with biological targets. For instance, the rigid three-membered ring can mimic the shape of certain binding pockets in enzymes or receptors, thereby enhancing binding affinity. This structural feature has been leveraged in the design of peptidomimetics and other small-molecule inhibitors.

One of the most exciting applications of 1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane lies in its potential use as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes and are often targeted by therapeutic agents due to their involvement in diseases such as cancer and inflammation. The unique structural features of this compound make it an attractive candidate for designing inhibitors with high selectivity and potency.

Recent studies have highlighted the importance of fluorine substitution in enhancing the activity of kinase inhibitors. The 2,3,5-trifluorophenyl group in this compound can contribute to improved solubility and metabolic stability while also influencing the electronic properties of the molecule to enhance binding interactions with the kinase active site. These findings align with broader trends in drug discovery where structural optimization plays a critical role in improving therapeutic efficacy.

In addition to its potential as a kinase inhibitor intermediate, 1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane may also find applications in other areas of medicinal chemistry. For example, its structural motif could be modified to develop novel antiviral or antibacterial agents targeting specific enzymes or receptors involved in pathogenic processes.

The synthesis of this compound presents an interesting challenge due to its complex structure but also offers opportunities for innovation in synthetic methodology. Advances in transition-metal-catalyzed reactions have made it possible to construct complex cyclic systems more efficiently than ever before. These methods could be applied to further functionalize 1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane, enabling access to a diverse library of derivatives with tailored properties.

The future prospects for CAS No: 2287333-06-4 are promising as more research unfolds on its potential applications and synthetic utility. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate the discovery process by combining experimental data with computational predictions.

In conclusion, 1-(Chloromethyl)-3-(2,3,5-trifluorophenyl)bicyclo[ [ 11 ] pentane ] represents a significant advancement [in pharmaceutical chemistry.] Its unique structural features [make it a valuable tool] [for drug discovery.] By leveraging its reactivity and structural versatility, researchers [can develop novel therapeutic agents] targeting various diseases with improved efficacy and selectivity.